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Compound of Interest

Compound Name: Rescalure

Cat. No.: B1610670 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, particularly when handling specialized biochemicals like Rescalure. This guide

provides immediate and essential safety protocols, operational procedures, and disposal plans

to foster a secure and efficient research environment.

Chemical and Physical Properties of Rescalure

A comprehensive understanding of a substance's properties is the foundation of safe handling.

Rescalure is an oily liquid that is insoluble in water.[1][2] Key physical and chemical

characteristics are summarized below to inform risk assessments and handling procedures.
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Property Value

Molecular Formula C16H28O2[3]

Molecular Weight 252.39 g/mol [3]

Physical Form
Greenish-yellow coloured oily liquid with an

aromatic odour.[4]

Freezing Point -43.5℃[1][2]

Flash Point
131℃ (Rescalure)[1][2], 13℃ (active

constituent)[1][2]

Auto-ignition Temperature 250℃[1][2]

Solubility Water-insoluble[1][2]

Hazard Identification and Personal Protective Equipment (PPE)

Rescalure is classified under the Globally Harmonized System (GHS) with specific warnings

that necessitate careful handling.[3] It may cause an allergic skin reaction and is very toxic to

aquatic life with long-lasting effects.[3] Therefore, adherence to appropriate PPE protocols is

critical.

Recommended Personal Protective Equipment (PPE)
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PPE Component Specification Purpose

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).[5]

To prevent skin contact and

potential allergic reactions.[3]

Eye Protection

Safety glasses with side-

shields or chemical goggles.[5]

[6]

To protect against accidental

splashes.

Skin and Body Protection
Laboratory coat or chemical-

resistant apron.

To protect skin and personal

clothing from contamination.

Respiratory Protection

Generally not required under

normal, well-ventilated use, as

Rescalure is often in a vapor-

releasing device.[1] A NIOSH-

approved respirator should be

used if significant

aerosolization or heating is

expected.

To prevent inhalation of any

potential vapors or mists.

Procedural Guidance for PPE Application and
Removal
Proper technique in donning and doffing PPE is crucial to prevent cross-contamination and

exposure. The following workflow is designed to ensure safety when handling Rescalure.

Donning PPE Handling Rescalure Doffing PPE

Wash Hands Put on Lab Coat Put on Eye Protection Put on Gloves Perform Experimental WorkEnter Work Area Remove GlovesExit Work Area Remove Lab Coat Remove Eye Protection Wash Hands

Click to download full resolution via product page

PPE Donning and Doffing Workflow for Rescalure Handling.
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Operational and Disposal Plans
Handling and Storage

Store Rescalure in its original, tightly closed container in a cool, well-ventilated area.[1]

Avoid prolonged periods of storage in direct sunlight.[1]

The active constituent is stable for at least 12 months at ambient temperature when stored in

a HDPE bottle.[1][2]

Spill Management

In the event of a spill, the primary objective is to contain the material and prevent its entry into

waterways, given its high toxicity to aquatic life.[3]

Evacuate and Ventilate: Clear the immediate area of all personnel and ensure adequate

ventilation.

Don Appropriate PPE: At a minimum, wear chemical-resistant gloves, safety goggles, and a

lab coat.

Contain the Spill: Use an inert absorbent material such as vermiculite, sand, or earth to

absorb the liquid.

Collect and Dispose: Carefully sweep or scoop the absorbed material into a designated,

labeled chemical waste container.

Clean the Area: Decontaminate the spill area with soap and water.

Waste Disposal: Dispose of the waste container and any contaminated materials as

hazardous waste in accordance with local, state, and federal regulations.

Disposal Plan

Chemical waste disposal must adhere to institutional and regulatory guidelines.

Unused Rescalure: Treat as hazardous chemical waste. Do not dispose of down the drain.
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Empty Containers: If recycling, replace the cap and return the clean container to a recycler

or designated collection point. If not recycling, puncture and crush the container before

delivering it to an approved waste management facility.[1]

Contaminated Materials: Any materials, such as gloves, absorbent pads, or lab coats, that

have come into contact with Rescalure should be disposed of as hazardous waste.

The logical flow for the disposal of Rescalure and associated materials is outlined below to

ensure environmental protection and regulatory compliance.

Waste Generation

Containment Final Disposal

Spilled Rescalure Absorb with Inert Material

Unused Rescalure

Collect in Labeled Waste Container

Empty Container Rinse Container (if applicable)

Contaminated PPE

Dispose as Hazardous Waste via Certified Vendor

Recycle or Dispose via Waste Management Facility

Click to download full resolution via product page

Logical Workflow for Rescalure Waste Disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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